Cas no 55279-75-9 (Formyl polystyrene resin)

Formyl polystyrene resin Properties

Names and Identifiers

• Formyl polystyrene resin
• Benzaldehyde
• 4-Formylpolystyrene
• BENZALDEHYDE ON POLYSTYRENE
• BENZALDEHYDE ON POLYSTYRENE, 0.8-1.5 MMOL
• FORMYL POLYSTYRENE RESIN, 1% CROSSL. WITH DVB, 0.8-1.1 MMOL/G, 100-200 MESH
• Formyl polystyrene resin,1% crossl. with DVB,0.5-0.8 mmol/g, 100-200 mesh
• FORMYL POLYSTYRENE RESIN ISO 9001：2015 REACH
• Benzylaldehyde
• SCHEMBL573
• Ald3-H_000012
• DTXCID90134
• Benzaldehyde, for synthesis, 95.0%
• BENZALKONIUM CHLORIDE IMPURITY B [EP IMPURITY]
• Benzaldehyde, purum, >=98.0% (GC)
• GLYCOPYRRONIUM BROMIDE IMPURITY F [EP IMPURITY]
• Benzaldehyde, SAJ special grade, >=98.0%
• TRIBENOSIDE IMPURITY C (EP IMPURITY)
• EPA Pesticide Chemical Code 008601
• benzaldeyde
• AI3-09931
• WLN: VHR
• EINECS 202-860-4
• Aromatic aldehyde
• BDBM60953
• Benzoic acid aldehyde
• HSDB 388
• BENZOYLL PEROXIDE HYDROUS IMPURITY A (EP IMPURITY)
• InChI=1/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6
• Benzaldehyde, purified by redistillation, >=99.5%
• GLYCOPYRRONIUM BROMIDE IMPURITY F (EP IMPURITY)
• benzaldehvde
• Benzaldehyde, natural, >=98%, FCC, FG
• BIDD:ER0249
• BENZYL ALCOHOL IMPURITY A (EP IMPURITY)
• Benzene carbaldehyde
• TRIBENOSIDE IMPURITY C [EP IMPURITY]
• UNII-TA269SD04T
• Benzaldehyde [NF]
• EC 202-860-4
• 55279-75-9
• BENZALDEHYDE [USP IMPURITY]
• benzaldehyd
• FENTANYL IMPURITY E (EP IMPURITY)
• Benzaldehyde, European Pharmacopoeia (EP) Reference Standard
• NSC 7917
• HYDROUS BENZOYL PEROXIDE IMPURITY A [EP IMPURITY]
• PhCHO
• BENZALDEHYDE [HSDB]
• Q372524
• BENZALDEHYDE [MI]
• NSC-7917
• Phenylformaldehyde
• BENZALDEHYDE [II]
• BENZALDEHYDE (II)
• Benzaldehyde, puriss. p.a., >=99.0% (GC)
• phenyl-methanone
• Benzaldehyde, United States Pharmacopeia (USP) Reference Standard
• NCGC00091819-01
• FENTANYL CITRATE IMPURITY E [EP IMPURITY]
• MFCD00003299
• Flavor and Extract Manufacturers' Association No. 2127
• NSC7917
• FENTANYL IMPURITY E [EP IMPURITY]
• BENZOYLL PEROXIDE HYDROUS IMPURITY A [EP IMPURITY]
• Caswell No. 076
• benzaldehye
• Ald3.1-H_000160
• DB-023673
• SR-01000944375
• Phenylmethanal
• Benzenemethylal
• FEMA No. 2127
• BENZALDEHYDE [FHFI]
• Benzaldehyde, AR, >=99%
• Benzene methylal
• Benzoyl hydride
• AMFETAMINE SULFATE IMPURITY D (EP IMPURITY)
• Benzaldehyde 2000 microg/mL in Dichloromethane
• A800226
• Tox21_113244
• Benzaldehyde,(S)
• AMFETAMINE SULFATE IMPURITY D [EP IMPURITY]
• NCGC00091819-02
• Benzaldehyde-carbonyl-13C
• Benzoylwasserstoff
• D02314
• F1294-0144
• 100-52-7
• Benzene carcaboxaldehyde
• benzenecarbaldehyde
• NCI-C56133
• TA269SD04T
• BENZALDEHYDE [VANDF]
• PS-11959
• Ald3.1-H_000479
• Benzaldehyde, Pharmaceutical Secondary Standard; Certified Reference Material
• CHEMBL15972
• Benzenecarboxaldehyde
• NCGC00091819-03
• CCG-266041
• ghl.PD_Mitscher_leg0.170
• Benzaldhyde
• Benzaldehyde, analytical standard
• Benzoic aldehyde
• SR-01000944375-1
• BDBM50139371
• benzaidehyde
• STL194067
• UN1990
• 8013-76-1
• B2379
• Benzaldehyde (NF)
• s5574
• CCRIS 2376
• CHEBI:17169
• DTXSID8039241
• BENZALDEHYDE (MART.)
• AKOS000119172
• Benzaldehyde [UN1990] [Class 9]
• C00261
• Benzaldehyde, ReagentPlus(R), >=99%
• HYDROUS BENZOYL PEROXIDE IMPURITY A (EP IMPURITY)
• Tox21_200634
• BENZALKONIUM CHLORIDE IMPURITY B (EP IMPURITY)
• Benzaldehyde-formyl-d
• Benzaldehyde 1000 microg/mL in Dichloromethane
• Benzaldehyde, methyl-
• BENZALDEHYDE [MART.]
• BENZALDEHYDE (USP IMPURITY)
• C7H6O
• NCGC00258188-01
• Benzaldehyde-alpha-d1
• FENTANYL CITRATE IMPURITY E (EP IMPURITY)
• Tox21_113069
• NS00008510
• (phenyl)methanone
• Benzene carboxaldehyde
• BENZALDEHYDE [FCC]
• Benzenecarbonal
• Phenylmethanal benzenecarboxaldehyde
• Benzaldehyde, >=98%, FG, FCC
• BENZYL ALCOHOL IMPURITY A [EP IMPURITY]
• benzanoaldehyde
• Benzaldehyde, Vetec(TM) reagent grade, 98%
• Benzyaldehyde
• 2vj1
• BENZALDEHYDE [USP-RS]
• NA 1989
• Benzaldehyde (natural)
• Ald3.1-H_000798
• CAS-100-52-7
• C00193
• Benzadehyde
• benzaldehyde
• Benzaldehyde FFC
• Benzaldehyde, LR, >=99%
• FORMYL POLYSTYRENE RESIN
• +Expand

• InChIKey： HUMNYLRZRPPJDN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H
• SMILES： C1(C=O)C=CC([*])=CC=1 |$;;;;;;*;;$|

Computed Properties

• Exact Mass: 0.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 106.041864811g/mol
• Heavy Atom Count: 8
• Complexity: 72.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 0.00000
• PSA: 0.00000
• Refractive Index: Index of refraction: 1.5456 at 20 °C/D
• Boiling Point: 354 °F at 760 mm Hg (NTP, 1992)
• Melting Point: -15 °F (NTP, 1992)
• Flash Point: 148 °F (NTP, 1992)
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Density: 3.65 (NTP, 1992) (Relative to Air)

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Decalepis hamiltonii